[4-(benzoylamino)phenyl] (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(2R)-2-hydroxy-3-(phenoxy)propoxy]-5-oxocyclopentyl]hept-5-enoate

• Molecular Formula: C34H37NO8
• Molecular Weight: 587.7 g/mol
• IUPAC Name: (4-benzamidophenyl) (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(2R)-2-hydroxy-3-phenoxypropoxy]-5-oxocyclopentyl]hept-5-enoate
• InChI: InChI=1S/C34H37NO8/c36-26(22-41-27-13-7-4-8-14-27)23-42-33-29(30(37)21-31(33)38)15-9-1-2-10-16-32(39)43-28-19-17-25(18-20-28)35-34(40)24-11-5-3-6-12-24/h1,3-9,11-14,17-20,26,29,31,33,36,38H,2,10,15-16,21-23H2,(H,35,40)/b9-1-/t26-,29-,31+,33+/m0/s1
• InChI Key: KVSPDLWJCJFYEZ-CZQLRZFZSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H](C1=O)C/C=C\CCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)OC[C@H](COC4=CC=CC=C4)O)O
• Canonical SMILES: C1C(C(C(C1=O)CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)OCC(COC4=CC=CC=C4)O)O

Description

GR 63799 is a synthetic organic compound with the molecular formula C34H37NO8 and a molecular weight of 587.669 g/mol . It is known for its bioactive properties and is primarily used in scientific research .

Preparation Methods

The synthesis of GR 63799 involves multiple steps, including the formation of key intermediates and their subsequent reactionsThe reaction conditions often involve the use of solvents, catalysts, and specific temperature and pressure settings to achieve the desired product .

Chemical Reactions Analysis

GR 63799 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure settings . The major products formed from these reactions depend on the specific reagents and conditions used but generally involve modifications to the functional groups present in GR 63799 .

Scientific Research Applications

GR 63799 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions to study reaction mechanisms and develop new synthetic methodologies.

Biology: GR 63799 is used in biological assays to investigate its effects on cellular processes and pathways.

Medicine: The compound is studied for its potential therapeutic effects, particularly in the context of its bioactive properties.

Industry: GR 63799 is used in the development of new materials and products, leveraging its unique chemical properties.

Mechanism of Action

The mechanism of action of GR 63799 involves its interaction with specific molecular targets and pathways. It acts as an agonist for the EP3 receptor, a type of prostaglandin receptor, which plays a role in various physiological processes . The binding of GR 63799 to the EP3 receptor triggers a cascade of intracellular signaling events, leading to its observed bioactive effects .

Comparison with Similar Compounds

GR 63799 is unique in its structure and bioactivity compared to other similar compounds. Some similar compounds include:

Misoprostol: Another prostaglandin analog with similar receptor binding properties but different therapeutic applications.

Sulprostone: A prostaglandin analog with a similar mechanism of action but distinct chemical structure and clinical uses.

The uniqueness of GR 63799 lies in its specific interactions with the EP3 receptor and its resulting bioactive effects, which differ from those of other prostaglandin analogs .